Cas no 2034157-00-9 (1-(Azetidin-3-yl)-4-cyclopropyl-1H-1,2,3-triazole dihydrochloride)

• Product Name: 1-(Azetidin-3-yl)-4-cyclopropyl-1H-1,2,3-triazole dihydrochloride
• CAS No: 2034157-00-9
• MF: C₈H₁₄Cl₂N₄
• MW: 237.12955904007
• MDL: MFCD30179823
• CID: 4772342
• Update Time: 2025-10-23

1-(Azetidin-3-yl)-4-cyclopropyl-1H-1,2,3-triazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(azetidin-3-yl)-4-cyclopropyl-1H-1,2,3-triazole dihydrochloride
• 1-(azetidin-3-yl)-4-cyclopropyltriazole;dihydrochloride
• 1-(Azetidin-3-yl)-4-cyclopropyl-1H-1,2,3-triazole dihydrochloride

• MDL： MFCD30179823
• Inchi： 1S/C8H12N4.2ClH/c1-2-6(1)8-5-12(11-10-8)7-3-9-4-7;;/h5-7,9H,1-4H2;2*1H
• InChI Key： NUPVDBSXDVSLOQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C=C(C2CC2)N=N1)C1CNC1

Computed Properties

• Exact Mass: 236.0595519 g/mol
• Monoisotopic Mass: 236.0595519 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.7
• Molecular Weight: 237.13

Additional information on 1-(Azetidin-3-yl)-4-cyclopropyl-1H-1,2,3-triazole dihydrochloride

Comprehensive Overview of 1-(Azetidin-3-yl)-4-cyclopropyl-1H-1,2,3-triazole dihydrochloride (CAS No. 2034157-00-9)

1-(Azetidin-3-yl)-4-cyclopropyl-1H-1,2,3-triazole dihydrochloride (CAS No. 2034157-00-9) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of an azetidine ring and a cyclopropyl-substituted 1,2,3-triazole core, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in targeting enzyme inhibition, receptor modulation, and antibacterial activity, aligning with current trends in precision medicine and infectious disease treatment.

The structural complexity of 1-(Azetidin-3-yl)-4-cyclopropyl-1H-1,2,3-triazole dihydrochloride allows for versatile interactions with biological systems. The azetidine moiety, a four-membered nitrogen-containing ring, is known for its conformational rigidity, which can enhance binding affinity to therapeutic targets. Meanwhile, the cyclopropyl group introduces steric constraints that may improve metabolic stability—a critical factor in drug development. These attributes make the compound a subject of interest in medicinal chemistry and pharmacokinetic studies, addressing common search queries like "how to improve drug half-life" or "small molecule drug design."

Recent advancements in high-throughput screening and computational modeling have accelerated the exploration of 1-(Azetidin-3-yl)-4-cyclopropyl-1H-1,2,3-triazole dihydrochloride. Its potential role in cancer therapy and neurodegenerative diseases has been hypothesized, given the growing demand for novel small-molecule inhibitors. For instance, the compound's ability to modulate protein-protein interactions could address challenges in oncology research, a topic frequently searched in academic and industry circles. Additionally, its dihydrochloride salt form enhances solubility, a key consideration for oral bioavailability—another hot topic in drug formulation.

From a synthetic perspective, the preparation of 1-(Azetidin-3-yl)-4-cyclopropyl-1H-1,2,3-triazole dihydrochloride involves multi-step organic reactions, including click chemistry for triazole formation and protecting group strategies for azetidine functionalization. These methods align with the broader interest in green chemistry and sustainable synthesis, as researchers seek eco-friendly alternatives to traditional processes. FAQs such as "how to optimize synthetic yield" or "best practices for heterocyclic compound purification" often relate to this compound's production.

In conclusion, 1-(Azetidin-3-yl)-4-cyclopropyl-1H-1,2,3-triazole dihydrochloride represents a compelling case study in modern drug discovery. Its structural features and potential therapeutic applications resonate with trending topics like personalized medicine, AI-driven drug design, and antibiotic resistance. As the scientific community continues to investigate its properties, this compound may pave the way for breakthroughs in treating complex diseases, answering the urgent queries of researchers worldwide.